3alpha-N-(2-Aminoethanoyl)amino-5alpha-pregnan-20-one

• CAS No.: 67190-52-7
• Product Name: 3alpha-N-(2-Aminoethanoyl)amino-5alpha-pregnan-20-one
• Molecular Formula: C23H40N2O2
• Molecular Weight: 376.6 g/mol
• IUPAC Name: 1-[(3R,5S,8R,9S,10S,13S,14S,17S)-3-[(2-amino-1-hydroxyethyl)amino]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Standard InChI: InChI=1S/C23H40N2O2/c1-14(26)18-6-7-19-17-5-4-15-12-16(25-21(27)13-24)8-10-22(15,2)20(17)9-11-23(18,19)3/h15-21,25,27H,4-13,24H2,1-3H3/t15-,16+,17-,18+,19-,20-,21?,22-,23+/m0/s1
• Standard InChIKey: NPLJAFVDHKIFAM-IYCCZKSRSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)NC(CN)O)C)C
• SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)NC(CN)O)C)C
• Canonical SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)NC(CN)O)C)C
• Appearance: Solid powder
• Description: LH 1 is an immunostimulant used in antitumor therapy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3 alpha-N-(2-aminoethanoyl)amino-5 alpha-pregnan-20-one; LH 1; LH-1
• Reference: 1: Blockeel C, Knez J, Polyzos NP, De Vos M, Camus M, Tournaye H. Should an intrauterine insemination with donor semen be performed 1 or 2 days after the spontaneous LH rise? A prospective RCT. Hum Reprod. 2014 Apr;29(4):697-703. doi: 10.1093/humrep/deu022. Epub 2014 Feb 18. PubMed PMID: 24549212.; 2: Bagchi D, Andrade J, Shupnik MA. A new role for wilms tumor protein 1: differential activities of + KTS and -KTS variants to regulate LHβ transcription. PLoS One. 2015 Jan 24;10(1):e0116825. doi: 10.1371/journal.pone.0116825. eCollection 2015. PubMed PMID: 25617744; PubMed Central PMCID: PMC4305298.; 3: Lai CH, Teng JF, Hsu TH, Lin FY, Yang PW, Lo HC. 28-day oral safety evaluation of extracellular polysaccharopeptides produced in submerged culture from the turkey tail medicinal mushroom Trametes versicolor (L.:Fr.) Pilát LH-1 in mice. Int J Med Mushrooms. 2011;13(3):227-36. PubMed PMID: 22135874.; 4: Godbert S, Miro F, Shreeves C, Gnoth C, Johnson S. 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Over-Expression of the LH Receptor Increases Distant Metastases in an Endometrial Cancer Mouse Model. Front Oncol. 2013 Nov 19;3:285. doi: 10.3389/fonc.2013.00285. eCollection 2013. PubMed PMID: 24312898; PubMed Central PMCID: PMC3832806.; 11: Bonavera JJ, Kalra SP, Kalra PS. Mode of action of interleukin-1 in suppression of pituitary LH release in castrated male rats. Brain Res. 1993 May 28;612(1-2):1-8. PubMed PMID: 8392427.; 12: Nikolics K, Coy DH, Vilchez-Martinez JA, Coy DJ, Schally AV. Synthesis and biological activity of position 1 analogs of LH-RH. Int J Pept Protein Res. 1977 Jan;9(1):57-62. PubMed PMID: 320124.; 13: Fatahi Z, Assar N, Mahmoudi D, Pahlevani P, Moradi M, Haghparast A. Functional interaction between the orexin-1 and CB1 receptors within the nucleus accumbens in the conditioned place preference induced by the lateral hypothalamus stimulation. Pharmacol Biochem Behav. 2015 Feb 28;132:42-48. doi: 10.1016/j.pbb.2015.02.023. 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Interleukin-1 beta inhibits the endogenous expression of the early gene c-fos located within the nucleus of LH-RH neurons and interferes with hypothalamic LH-RH release during proestrus in the rat. Brain Res. 1993 Jun 4;613(1):132-42. PubMed PMID: 8348296.; 18: Brown P, Mcneilly AS. Steroidogenic factor-1 (SF-1) and the regulation of expression of luteinising hormone and follicle stimulating hormone b-subunits in the sheep anterior pituitary in vivo. Int J Biochem Cell Biol. 1997 Dec;29(12):1513-24. PubMed PMID: 9570145.; 19: Al Hayek AA, Robert AA, Braham RB, Al Dawish MA. Frequency of Lipohypertrophy and Associated Risk Factors in Young Patients with Type 1 Diabetes: A Cross-Sectional Study. Diabetes Ther. 2016 Jun;7(2):259-67. doi: 10.1007/s13300-016-0161-3. Epub 2016 Mar 15. PubMed PMID: 26979975; PubMed Central PMCID: PMC4900971.; 20: Ji I, Ji TH. Exons 1-10 of the rat LH receptor encode a high affinity hormone binding site and exon 11 encodes G-protein modulation and a potential second hormone binding site. Endocrinology. 1991 May;128(5):2648-50. PubMed PMID: 1902171.
• PubChem Compound: 191841
• Last Modified: Nov 11 2021